Cas no 6315-32-8 (1H-Azepine-4-carbonitrile,hexahydro-1-methyl-4-phenyl-)

• Product Name: 1H-Azepine-4-carbonitrile,hexahydro-1-methyl-4-phenyl-
• CAS No: 6315-32-8
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 503479
• PubChem ID: 95564
• Update Time: 2025-04-19

1H-Azepine-4-carbonitrile,hexahydro-1-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-4-carbonitrile,hexahydro-1-methyl-4-phenyl-
• 1-methyl-4-phenylazepane-4-carbonitrile
• 1-methyl-4-phenylperhydroazepine-4-carbonitrile
• 1-Methyl-4-phenyl-4-azepanecarbonitrile
• 1-Methyl-4-phenyl-hexahydro-azepin-4-carbonitril
• 1-methyl-4-phenyl-hexahydro-azepine-4-carbonitrile
• AC1L3ULR
• AC1Q4RMH
• AR-1C4626
• CTK5B7817
• EINECS 228-645-5
• NSC21246
• 6315-32-8
• Hexahydro-1-methyl-4-phenyl-1H-azepine-4-carbonitrile
• NSC-21246
• 1H-Azepine-4-carbonitrile, hexahydro-1-methyl-4-phenyl-
• 1-methyl-4-phenyl-azepane-4-carbonitrile
• NS00044216
• NSC 21246
• DTXSID701213356

• Inchi： 1S/C14H18N2/c1-16-10-5-8-14(12-15,9-11-16)13-6-3-2-4-7-13/h2-4,6-7H,5,8-11H2,1H3
• InChI Key： OSTBUYKRALHHBD-UHFFFAOYSA-N
• SMILES： N1(C)CCCC(C#N)(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 214.14714
• Monoisotopic Mass: 214.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.05
• Boiling Point: 349.1°C at 760 mmHg
• Flash Point: 147.4°C
• Refractive Index: 1.557
• PSA: 27.03
• LogP: 2.50158